N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C27H23N3O2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-[(E)-[2,5-dimethyl-1-(3-methylphenyl)pyrrol-3-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C27H23N3O2/c1-17-7-6-9-22(13-17)30-18(2)14-21(19(30)3)16-28-29-27(31)26-15-24-23-10-5-4-8-20(23)11-12-25(24)32-26/h4-16H,1-3H3,(H,29,31)/b28-16+
• InChI Key: MEMGBOITYPWCSK-LQKURTRISA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=CC(=C2C)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)C
• SMILES: CC1=CC(=CC=C1)N2C(=CC(=C2C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)C

Description

N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antimicrobial, and antioxidant properties. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, studies have shown that it may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis.
Biochemical and physiological effects:
Studies have shown that N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide may have beneficial effects on the biochemical and physiological processes of the body. It has been shown to have antioxidant properties, which may help to protect against oxidative stress. It has also been shown to have anti-inflammatory effects, which may help to alleviate inflammation-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential applications in various fields of scientific research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are many future directions for the study of N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide. One potential direction is the further investigation of its anticancer properties and its potential use as a therapeutic agent for cancer. Another direction is the exploration of its potential applications as a fluorescent probe for the detection of metal ions. Additionally, further studies may be conducted to better understand its mechanism of action and its potential applications in various fields of scientific research.
In conclusion, N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies may be conducted to better understand its potential applications and to develop it as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N'-{(E)-[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde, 3-methylphenylhydrazine, and 2,5-dimethyl-1H-pyrrole-3-carbaldehyde in the presence of acetic acid. The resulting compound is then purified using column chromatography.